Terephthaloyl Chloride Terephthaloyl Chloride
Brand Name: Vulcanchem
CAS No.: 100-20-9
VCID: VC0127502
InChI: InChI=1S/C8H4Cl2O2/c9-7(11)5-1-2-6(4-3-5)8(10)12/h1-4H
SMILES: C1=CC(=CC=C1C(=O)Cl)C(=O)Cl
Molecular Formula: C8H4Cl2O2
Molecular Weight: 203.02 g/mol

Terephthaloyl Chloride

CAS No.: 100-20-9

Reference Standards

VCID: VC0127502

Molecular Formula: C8H4Cl2O2

Molecular Weight: 203.02 g/mol

Terephthaloyl Chloride - 100-20-9

CAS No. 100-20-9
Product Name Terephthaloyl Chloride
Molecular Formula C8H4Cl2O2
Molecular Weight 203.02 g/mol
IUPAC Name benzene-1,4-dicarbonyl chloride
Standard InChI InChI=1S/C8H4Cl2O2/c9-7(11)5-1-2-6(4-3-5)8(10)12/h1-4H
Standard InChIKey LXEJRKJRKIFVNY-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C(=O)Cl)C(=O)Cl
Canonical SMILES C1=CC(=CC=C1C(=O)Cl)C(=O)Cl
Boiling Point 258.0 °C
259 °C
264 °C
Colorform COLORLESS NEEDLES
Density 1.32 g/cm³
Flash Point 356 °F
180 °C
Melting Point 83.5 °C
82-84 °C
79.5-84 °C
Physical Description DryPowder; Liquid; OtherSolid; PelletsLargeCrystals
WHITE POWDER OR COLOURLESS NEEDLES WITH PUNGENT ODOUR.
Solubility SOLUBLE IN ETHER
Solubility in water: reaction
Synonyms 1,4-Benzenedicarbonyl Dichloride; 1,4-Benzenedicarbonyl Chloride; 1,4-Bis(chlorocarbonyl)benzene; 1,4-Di(chlorocarbonyl)benzene; Benzene 1,4-Dicarboxylic Acid Dichloride; NSC 41885; Terephthalic Acid Chloride; Terephthalic Acid Dichloride; Terephthal
Vapor Pressure Vapor pressure, Pa at 20 °C: 320
PubChem Compound 7488
Last Modified Nov 11 2021
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